Cas no 1805078-81-2 (4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride
• CAS No: 1805078-81-2
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867582
• Update Time: 2025-06-16

4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-2-1-3(6(10)11)13-7(12)4(2)5(9)14/h1,6H
• InChI Key： ZYPIVTADBWIEGP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

Introduction to 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS No. 1805078-81-2)

4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride is a highly versatile and significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 1805078-81-2, has garnered considerable attention due to its unique structural features and broad applicability in the development of novel bioactive molecules. The presence of both chloro and iodopyridine substituents, coupled with a difluoromethyl group, makes it an attractive building block for further functionalization, enabling the construction of complex scaffolds essential for drug discovery.

The compound's structure is characterized by a pyridine core, which is a fundamental motif in many pharmacologically active agents. The chloro substituent at the 4-position and the iodo group at the 2-position provide distinct handles for chemical manipulation, while the difluoromethyl group enhances metabolic stability and bioavailability, key considerations in medicinal chemistry. The 3-carbonyl chloride moiety further extends its utility as a reactive site for nucleophilic additions, facilitating the synthesis of amides, esters, and other heterocyclic derivatives.

Recent advancements in synthetic methodologies have highlighted the importance of such multifunctional intermediates. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups at various positions of the pyridine ring. These transformations have enabled the rapid assembly of libraries of compounds with diverse biological activities. Moreover, the reactivity of the carbonyl chloride group has been exploited in fragment-based drug design, where it serves as a key anchor point for linking smaller pharmacophores into more sophisticated molecular architectures.

In the context of pharmaceutical research, 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride has been utilized in the synthesis of potential therapeutic agents targeting various disease pathways. Notably, its incorporation into kinase inhibitors has shown promise in preclinical studies. The electron-withdrawing nature of the chloro and difluoromethyl groups helps to optimize binding interactions with biological targets, while the pyridine scaffold provides a favorable pharmacokinetic profile. Such attributes make it a valuable asset in medicinal chemistry pipelines aimed at developing next-generation small-molecule drugs.

The agrochemical sector has also benefited from the versatility of this compound. Its structural motifs are frequently found in herbicides and pesticides, where they contribute to efficacy by modulating enzyme activity or receptor binding. By serving as a precursor for more complex molecules, 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride enables chemists to explore novel chemotypes with improved environmental safety and crop protection capabilities. This dual applicability underscores its importance as a commercial chemical intermediate.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available pyridine derivatives. Key steps often include halogenation strategies to introduce the chloro and iodo substituents at desired positions, followed by protection-deprotection protocols to handle reactive functional groups such as the carbonyl chloride. Recent innovations in green chemistry have sought to minimize hazardous waste generation by employing catalytic systems that enhance selectivity and yield while reducing reliance on stoichiometric reagents.

The handling and storage of 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride require careful consideration due to its reactive nature. While it does not fall under any hazardous classification that restricts its use in research settings, proper safety measures must be observed to prevent unintended side reactions or exposure risks. Storage conditions should be optimized to maintain stability, typically involving cool temperatures and inert atmospheres when necessary. These precautions ensure that researchers can utilize this compound effectively without compromising safety or experimental integrity.

The future prospects for this compound are promising, driven by ongoing research into novel synthetic applications and expanded biological evaluations. As drug discovery efforts continue to evolve toward more efficient and sustainable methodologies, intermediates like 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride will remain indispensable tools for medicinal chemists seeking to innovate at the molecular level. Their role in enabling rapid access to structurally diverse libraries ensures that they will continue to play a pivotal role in both academic and industrial research endeavors.